N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide

• IUPAC Name: N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]thiophene-2-carbohydrazide
• InChI: InChI=1S/C15H15BrN2O3S/c1-9-6-11(16)7-10(2)14(9)21-8-13(19)17-18-15(20)12-4-3-5-22-12/h3-7H,8H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: BCEKOHHQOABXNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(=O)NNC(=O)C2=CC=CS2)C)Br
• Molecular Formula: C15H15BrN2O3S
• Molecular Weight: 383.3 g/mol

Description

N-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide, also known as BPTC, is a chemical compound with potential applications in scientific research. BPTC is a hydrazide derivative of thiophene and has a molecular weight of 426.35 g/mol.

Mechanism of Action

The mechanism of action of N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide involves the binding of the compound to the GPR84 receptor. Binding of N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide to GPR84 leads to the activation of downstream signaling pathways, which ultimately results in the regulation of immune responses and inflammation. The precise mechanism of action of N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide and its effects on GPR84 signaling are still under investigation.
Biochemical and Physiological Effects:
N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide has been shown to modulate the immune response and inflammation in various in vitro and in vivo models. In a study conducted on human monocytes, N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In a mouse model of acute lung injury, N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide was shown to reduce inflammation and improve lung function. These findings suggest that N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide has potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide has several advantages for lab experiments. It is a selective ligand for the GPR84 receptor, which allows for the study of GPR84 signaling in isolation. N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide is also stable and can be easily synthesized in high yield. However, N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide has some limitations for lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide also has limited availability, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for the use of N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide in scientific research. One direction is the study of the role of GPR84 signaling in the regulation of immune responses and inflammation in various disease models. Another direction is the development of N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide analogs with improved solubility and selectivity for GPR84. N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide analogs could be used to further elucidate the mechanism of action of GPR84 and its role in disease. Additionally, N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide could be used as a starting point for the development of novel therapeutics for inflammatory diseases.

Scientific Research Applications

N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide has potential applications in scientific research as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a crucial role in signal transduction and are involved in a wide range of physiological processes. N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide has been shown to selectively bind to the GPR84 receptor, which is involved in the regulation of immune responses and inflammation. N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-thiophenecarbohydrazide can be used to study the function of GPR84 and its role in disease.